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Compound of Interest

Compound Name: ML254

Cat. No.: B15616505

Get Quote

An In-depth Examination of the Chemical Properties, Mechanism of Action, and Therapeutic

Potential of a Key Neuroscience Research Tool

Introduction
ML254 has emerged as a significant chemical probe in the field of neuroscience, offering

researchers a potent and selective tool to investigate the function of the metabotropic

glutamate receptor 5 (mGluR5).[1] As a positive allosteric modulator (PAM), ML254 enhances

the receptor's response to its endogenous ligand, glutamate, providing a nuanced approach to

modulating glutamatergic neurotransmission.[1] This technical guide provides a comprehensive

overview of ML254, detailing its chemical structure, physicochemical properties, mechanism of

action, and its application in both in vitro and in vivo research, with a particular focus on its

potential relevance to central nervous system (CNS) disorders such as schizophrenia.

Chemical Structure and Physicochemical Properties
ML254 is a small molecule with a defined chemical structure that dictates its biological activity.

Its systematic IUPAC name is N-(3-methyl-1,2,4-oxadiazol-5-yl)-4-(phenylethynyl)picolinamide.

The key physicochemical properties of ML254 are summarized in the table below.
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Property Value Source

Molecular Formula C₁₈H₁₅FN₂O₂ MyBioSource

Molecular Weight 310.32 g/mol MyBioSource

Canonical SMILES
CC1(COC1)NC(=O)C2=NC=C

(C=C2)C#CC3=CC(=CC=C3)F
MyBioSource

CAS Number 1428630-86-7 MyBioSource

Purity >98% (HPLC) MyBioSource

Solubility DMSO: 10mM MyBioSource

Mechanism of Action: Potentiating Glutamatergic
Signals
ML254 exerts its effects by acting as a positive allosteric modulator of the mGluR5 receptor, a

class C G-protein coupled receptor (GPCR).[1] Unlike orthosteric agonists that directly activate

the receptor, PAMs like ML254 bind to a distinct allosteric site, inducing a conformational

change that increases the affinity and/or efficacy of the endogenous agonist, glutamate.[2]

Specifically, ML254 competitively interacts with the MPEP allosteric binding site on the mGluR5

receptor.[3][4] This potentiation of glutamate signaling through mGluR5 can lead to the

activation of downstream pathways, including the Gαq/PLC/IP3 cascade, resulting in the

mobilization of intracellular calcium.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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